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Compound of Interest

Compound Name: Zndm19

Cat. No.: B15564386 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of Zndm19, a novel and potent kinase inhibitor. Adherence to these guidelines is mandatory for

all personnel involved in the research and development of this compound. Our commitment is

to foster a culture of safety, providing you with the necessary information to conduct your work

with confidence and minimize risk.

Hazard Identification and Personal Protective
Equipment (PPE)
Zndm19 is a crystalline solid that is a potent neurotoxin and a severe respiratory irritant. It is

readily absorbed through the skin and can cause delayed systemic effects. All handling of

Zndm19 must be performed in a designated controlled area.

Recommended Personal Protective Equipment (PPE)
The following table outlines the minimum required PPE for handling Zndm19 in various

laboratory settings.[1][2][3][4]
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Task Gloves Eye Protection
Respiratory

Protection
Lab Coat/Gown

Weighing and

preparing

solutions

Double-glove

with nitrile and

neoprene gloves

Chemical splash

goggles and a

face shield

NIOSH-approved

N95 respirator or

higher

Chemical-

resistant gown

Cell culture and

in-vitro assays
Nitrile gloves

Safety glasses

with side shields

Not required in a

certified

biosafety cabinet

Standard lab

coat

In-vivo studies

(animal handling)

Double-glove

with nitrile and

neoprene gloves

Safety glasses

with side shields

NIOSH-approved

N95 respirator

Disposable solid-

front gown

Waste disposal

Heavy-duty nitrile

or butyl rubber

gloves

Chemical splash

goggles

NIOSH-approved

N95 respirator

Chemical-

resistant gown

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Zndm19.[5][6]

[7]

Property Value

Appearance White to off-white crystalline solid

Molecular Weight 472.5 g/mol

Melting Point 185-188 °C

Solubility Soluble in DMSO and ethanol; insoluble in water

Vapor Pressure Not available

Operational and Experimental Protocols
Strict adherence to the following protocols is crucial to ensure the safe handling of Zndm19.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b15564386?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=D1194&productDescription=N+N+DIMETFORMAMIDE+CR+ACS+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC223651000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC222605000&productDescription=ZINC%2C+GRANULAR%2C+20+MESH%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15564386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Solution Preparation
The following diagram outlines the standard operating procedure for preparing a stock solution

of Zndm19.
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Preparation

Solubilization

Cleanup

Don appropriate PPE

Set up controlled area in a certified chemical fume hood

Weigh Zndm19 using a tared weigh boat

Add appropriate volume of DMSO to dissolve Zndm19

Vortex until fully dissolved

Transfer solution to a labeled, sealed container

Decontaminate all surfaces with a 10% bleach solution, followed by 70% ethanol

Dispose of all contaminated materials in the designated Zndm19 waste container

Doff PPE in the correct order

Click to download full resolution via product page

Caption: Workflow for the preparation of a Zndm19 stock solution.
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Detailed Methodology for a 10 mM Stock Solution
Preparation: Don all required PPE as specified in the table above. Work exclusively within a

certified chemical fume hood.

Weighing: Tare a clean, sterile weigh boat on an analytical balance. Carefully weigh out

4.725 mg of Zndm19.

Solubilization: Add 1 mL of anhydrous DMSO to the weigh boat containing the Zndm19.

Gently pipette to mix until the solid is fully dissolved.

Storage: Transfer the 10 mM stock solution to a sterile, amber glass vial with a Teflon-lined

cap. Label the vial with the compound name, concentration, date, and your initials. Store at

-20°C.

Cleanup: Decontaminate the weigh boat and any other contaminated disposable materials

by soaking in a 10% bleach solution for at least 30 minutes before disposal in the designated

Zndm19 waste stream. Wipe down all surfaces in the fume hood with a 10% bleach solution,

followed by a 70% ethanol solution.

Disposal Plan
All waste contaminated with Zndm19 is considered hazardous chemical waste and must be

disposed of according to the following procedures.[8][9][10][11][12]

Waste Segregation
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Waste Type Container Disposal Procedure

Solid Waste (gloves, gowns,

weigh boats, etc.)

Lined, labeled hazardous

waste container

Seal the container when full

and arrange for pickup by the

institution's hazardous waste

management team.

Liquid Waste (stock solutions,

contaminated media)

Labeled, leak-proof hazardous

waste container

Keep the container sealed

when not in use. Do not mix

with other chemical waste

streams.

Sharps (needles, scalpels)

Puncture-resistant sharps

container labeled "Zndm19

Contaminated"

Seal the container when 3/4

full and place it in the solid

hazardous waste container for

Zndm19.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Spill Response Workflow
The following diagram illustrates the appropriate response to a Zndm19 spill.
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Zndm19 Spill Occurs

Alert others in the immediate area

Evacuate the immediate area if necessary Don appropriate PPE for cleanup

Contain the spill with absorbent pads

Apply a 10% bleach solution to the spill area and let it sit for 30 minutes

Wipe up the spill with absorbent pads

Dispose of all cleanup materials in the designated Zndm19 waste container

Report the spill to the laboratory supervisor and EHS office

Click to download full resolution via product page

Caption: Emergency response workflow for a Zndm19 spill.

Exposure Procedures
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Fictional Signaling Pathway Involving Zndm19
To provide context for the research applications of Zndm19, the following diagram illustrates its

hypothetical mechanism of action in a cancer cell signaling pathway.
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Caption: Hypothetical signaling pathway showing Zndm19 as an inhibitor of MEK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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